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Cat. No.: B11928255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis, characterization, and application of

photo-responsive hydrogels incorporating spiropyran hexyl methacrylate. These intelligent

materials exhibit reversible changes in their physical and chemical properties upon exposure to

light, making them highly valuable for a range of applications, including controlled drug delivery,

tissue engineering, and soft robotics.

Introduction
Photo-responsive hydrogels are a class of "smart" materials that can undergo significant

changes in their network structure, swelling behavior, and other properties in response to

specific light stimuli. This capability stems from the incorporation of photochromic molecules,

such as spiropyran, into the hydrogel matrix. Spiropyran and its isomer, merocyanine, possess

distinct polarities. Under ultraviolet (UV) irradiation, the non-polar, colorless spiropyran

isomerizes to the polar, colored merocyanine form. This transition can be reversed by exposing

the hydrogel to visible light or by thermal relaxation.[1] This reversible isomerization allows for

dynamic and spatiotemporal control over the hydrogel's properties.

Spiropyran hexyl methacrylate is a versatile monomer that can be readily co-polymerized

with various hydrogel precursors to impart photo-responsiveness. The hexyl methacrylate
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moiety enhances its compatibility with common polymer networks and contributes to the overall

mechanical properties of the resulting hydrogel.

Signaling Pathway: Photo-isomerization of
Spiropyran
The photo-responsive behavior of the hydrogel is dictated by the reversible isomerization of the

incorporated spiropyran molecules. UV light induces the cleavage of the C-O bond in the spiro

center, leading to the formation of the planar, zwitterionic merocyanine form. This process is

accompanied by a significant increase in polarity. The reverse reaction, from the polar

merocyanine back to the non-polar spiropyran, can be triggered by visible light or allowed to

occur thermally in the dark.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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